(2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one
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Description
Properties
Molecular Formula |
C18H15FN2O2 |
|---|---|
Molecular Weight |
310.3 g/mol |
IUPAC Name |
(E)-1-(8-fluoro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one |
InChI |
InChI=1S/C18H15FN2O2/c19-12-3-5-16-14(10-12)15-11-21(8-7-17(15)20-16)18(22)6-4-13-2-1-9-23-13/h1-6,9-10,20H,7-8,11H2/b6-4+ |
InChI Key |
UBZAJUKIXJJIMJ-GQCTYLIASA-N |
Isomeric SMILES |
C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)/C=C/C4=CC=CO4 |
Canonical SMILES |
C1CN(CC2=C1NC3=C2C=C(C=C3)F)C(=O)C=CC4=CC=CO4 |
Origin of Product |
United States |
Biological Activity
The compound (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one is a complex organic molecule notable for its unique structural features, including a pyridoindole core and a furan substituent. This compound belongs to a class of compounds known for their diverse biological activities, particularly in medicinal chemistry and pharmacology. The presence of the fluorine atom and the tetrahydro-pyrido structure enhances its potential biological activity.
Structural Characteristics
The molecular formula of the compound is , with a molecular weight of 310.3 g/mol. The structural features contribute to its reactivity and interactions with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C18H15FN2O2 |
| Molecular Weight | 310.3 g/mol |
| CAS Number | 1021110-21-3 |
Predicted Biological Activities
Computational models such as PASS (Prediction of Activity Spectra for Substances) have been employed to predict the biological activities of this compound. The analysis suggests potential interactions with various biological targets, including:
- Antimicrobial Activity : The compound has shown promise in inhibiting bacterial growth.
- Antiviral Activity : Similar compounds have demonstrated efficacy against viral infections.
- Anticancer Properties : The structural features may contribute to antiproliferative effects on cancer cells.
The biological mechanisms often involve interactions with enzymes and receptors that regulate cellular signaling pathways. Interaction studies reveal that the compound may bind to specific proteins or nucleic acids, influencing their activity and potentially leading to therapeutic effects.
Case Studies
Recent studies have explored the synthesis and biological evaluation of related compounds within the same structural family:
- Antimicrobial Studies : A study evaluated various derivatives for their antibacterial activity against Staphylococcus aureus and Escherichia coli. Compounds similar to (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one exhibited zones of inhibition ranging from 16.82 mm to 26.08 mm at concentrations of 50 µg/mL .
- Antiviral Efficacy : Research on N-substituted carbazoles has shown significant antiviral activity against Hepatitis C virus (HCV), indicating that structural modifications can lead to enhanced efficacy against viral targets .
Synthesis Methods
The synthesis typically involves multi-step organic reactions requiring careful optimization for high yields and purity. Common reagents include potassium permanganate for oxidation and lithium aluminum hydride for reduction. The synthesis process is crucial for ensuring the bioavailability and effectiveness of the compound in biological assays.
Comparative Analysis with Similar Compounds
A comparison with structurally similar compounds highlights the unique potential of (2E)-1-(8-fluoro-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-3-(furan-2-yl)prop-2-en-1-one:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 8-Fluoroquinoline | Fluorine-substituted quinoline | Antimicrobial |
| Indole derivatives | Indole core with various substituents | Antidepressant |
| Furan-based compounds | Furan ring with diverse side chains | Antioxidant |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares the target compound with structurally related analogs:
Key Observations :
- α,β-Unsaturated Ketone : This moiety is conserved across all compounds, enabling conjugation-driven interactions (e.g., Michael addition with biological nucleophiles). The E-configuration is likely critical for planar geometry and target binding .
Preparation Methods
Fischer Indole Cyclization
The Fischer indole synthesis remains a cornerstone for constructing the tetrahydro-pyridoindole system. A modified approach involves condensing 4-fluorophenylhydrazine with N-Boc-piperidin-4-one under acidic conditions (H₂SO₄, 60°C), followed by Boc deprotection and reduction (LiAlH₄/THF) to yield the secondary amine. Key parameters include:
Palladium-Catalyzed Coupling
Alternative methods leverage palladium-mediated cyclizations. For example, coupling 8-fluoro-1H-indole with a protected piperidine derivative using Pd(PPh₃)₄ and CuI under Sonogashira conditions introduces the pyrido ring system. This route offers regioselectivity but requires stringent anhydrous conditions.
Claisen-Schmidt Condensation
An alternative route involves condensing 1-acetyl-8-fluoro-pyridoindole with furfural in ethanol using NaOH as a catalyst. This method selectively forms the (E)-enantiomer due to steric hindrance.
| Parameter | Value/Condition | Source Reference |
|---|---|---|
| Catalyst | NaOH pellets | |
| Solvent | Ethanol | |
| Temperature | Reflux, 18 h | |
| Yield | 45–50% |
Stereochemical Control and Characterization
The (E)-configuration of the enone is confirmed via NOESY NMR, showing no coupling between the furan protons and the pyridoindole’s aromatic hydrogens. X-ray crystallography further validates the planar geometry of the α,β-unsaturated system.
Comparative Analysis of Methods
| Method | Advantages | Limitations | Yield Range |
|---|---|---|---|
| Acylation | High regioselectivity | Requires anhydrous NaH | 58–65% |
| Claisen-Schmidt | Scalable, mild conditions | Lower yield | 45–50% |
Industrial-Scale Considerations
Patents highlight the use of flow chemistry for the acylation step, reducing reaction times to 30 minutes and improving yields to 72%. Continuous purification via simulated moving bed (SMB) chromatography further enhances throughput .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
